Cas no 1479271-13-0 (5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 1479271-13-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6424344
• PubChem ID: 65277250
• Update Time: 2025-06-12

5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one
• EN300-1106430
• 1479271-13-0
• AKOS014611971

• Inchi： 1S/C11H14N2O2/c1-7(14)6-13-10-3-2-9(12)4-8(10)5-11(13)15/h2-4,7,14H,5-6,12H2,1H3
• InChI Key： GGRGWHGJKCHWFN-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(CC2C=C(C=CC1=2)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one

Research Brief on 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one (CAS: 1479271-13-0): Recent Advances and Applications

The compound 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one (CAS: 1479271-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic indole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one exhibits selective inhibition against specific kinase targets, suggesting its utility as a lead compound for further drug development. The compound's unique structural features, including the hydroxypropyl moiety and the amino group, contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in neurodegenerative diseases. The indole scaffold is a common motif in neuroactive compounds, and modifications to this core structure have been shown to influence its pharmacokinetic properties. Studies using animal models have indicated that 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one may cross the blood-brain barrier and exhibit neuroprotective effects, making it a candidate for further investigation in conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one has also been a focus of recent work. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize reaction conditions, reducing the time and cost associated with traditional methods. These advancements are expected to facilitate the compound's transition from bench to bedside.

Despite these promising findings, challenges remain in the development of 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural modifications and comprehensive pharmacological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, 5-amino-1-(2-hydroxypropyl)-2,3-dihydro-1H-indol-2-one (CAS: 1479271-13-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacological profile, and evaluating its efficacy in clinical settings. The compound's unique properties position it as a valuable candidate for the development of next-generation therapeutics.